Cas no 942070-20-4 (2-(2,5-DiMethylthiophen-3-yl)-4,4,5,5-tetraMethyl-1,3,2-dioxaborolane)

2-(2,5-DiMethylthiophen-3-yl)-4,4,5,5-tetraMethyl-1,3,2-dioxaborolane structure
942070-20-4 structure
Product Name:2-(2,5-DiMethylthiophen-3-yl)-4,4,5,5-tetraMethyl-1,3,2-dioxaborolane
CAS No:942070-20-4
MF:C12H19BO2S
MW:238.154062509537
CID:1016503
PubChem ID:53429018
Update Time:2025-04-20

2-(2,5-DiMethylthiophen-3-yl)-4,4,5,5-tetraMethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-DiMethylthiophen-3-yl)-4,4,5,5-tetraMethyl-1,3,2-dioxaborolane
    • 2,5-dimethyl-3-thienylboronic acid pinacol ester
    • EN300-7368363
    • Z2044778216
    • AKOS025293587
    • BS-24650
    • MFCD12405471
    • AT16028
    • SCHEMBL4937795
    • CS-0173882
    • 942070-20-4
    • DTXSID80700016
    • 2,5-Dimethylthiophen-3-boronic Acid pinacol ester
    • Inchi： 1S/C12H19BO2S/c1-8-7-10(9(2)16-8)13-14-11(3,4)12(5,6)15-13/h7H,1-6H3
    • InChI Key： QGOMTDDALYCQMG-UHFFFAOYSA-N
    • SMILES： S1C(C)=CC(B2OC(C)(C)C(C)(C)O2)=C1C

Computed Properties

  • Exact Mass: 238.12000
  • Monoisotopic Mass: 238.1198812g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.7Ų

Experimental Properties

  • PSA: 46.70000
  • LogP: 2.66410

2-(2,5-DiMethylthiophen-3-yl)-4,4,5,5-tetraMethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2,5-DiMethylthiophen-3-yl)-4,4,5,5-tetraMethyl-1,3,2-dioxaborolane Pricemore >>

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2-(2,5-DiMethylthiophen-3-yl)-4,4,5,5-tetraMethyl-1,3,2-dioxaborolane Production Method

2-(2,5-DiMethylthiophen-3-yl)-4,4,5,5-tetraMethyl-1,3,2-dioxaborolane Related Literature

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